2-[(3-Chloro-4-ethoxybenzyl)amino]ethanol

• Molecular Formula: C11H16ClNO2
• Molecular Weight: 229.7 g/mol
• IUPAC Name: 2-[(3-chloro-4-ethoxyphenyl)methylamino]ethanol
• InChI: InChI=1S/C11H16ClNO2/c1-2-15-11-4-3-9(7-10(11)12)8-13-5-6-14/h3-4,7,13-14H,2,5-6,8H2,1H3
• InChI Key: FCTDHBDZOPQFDQ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)CNCCO)Cl

Description

2-[(3-Chloro-4-ethoxybenzyl)amino]ethanol is a chemical compound that has been widely used in scientific research for its potential therapeutic properties. This compound is also known as CE-3, and it belongs to the family of beta-adrenergic receptor agonists. The purpose of

Mechanism of Action

The mechanism of action of 2-[(3-Chloro-4-ethoxybenzyl)amino]ethanol involves its interaction with the beta-adrenergic receptors. This compound acts as an agonist, which means it binds to the receptors and activates them. This leads to an increase in cyclic AMP (cAMP) levels, which in turn leads to the relaxation of smooth muscle cells in the airways and blood vessels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(3-Chloro-4-ethoxybenzyl)amino]ethanol include the relaxation of smooth muscle cells in the airways and blood vessels, which leads to increased airflow and improved blood flow. This compound also has a positive effect on the heart by increasing cardiac output and reducing heart rate. Additionally, 2-[(3-Chloro-4-ethoxybenzyl)amino]ethanol has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-Chloro-4-ethoxybenzyl)amino]ethanol in lab experiments is its high potency and selectivity for beta-adrenergic receptors. This allows for precise control of the experimental conditions and minimizes the risk of off-target effects. However, one limitation of this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for research on 2-[(3-Chloro-4-ethoxybenzyl)amino]ethanol. One area of interest is its potential use in the treatment of pulmonary hypertension, a condition characterized by high blood pressure in the lungs. Another area of interest is the development of more selective agonists that target specific subtypes of beta-adrenergic receptors. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion:
In conclusion, 2-[(3-Chloro-4-ethoxybenzyl)amino]ethanol is a chemical compound that has been widely studied for its potential therapeutic properties. Its high potency and selectivity for beta-adrenergic receptors make it a valuable tool for scientific research. While there are limitations to its use, the future directions for research on this compound are promising and may lead to new treatments for a variety of conditions.

Synthesis Methods

The synthesis of 2-[(3-Chloro-4-ethoxybenzyl)amino]ethanol involves the reaction of 3-chloro-4-ethoxybenzyl chloride with 2-aminoethanol in the presence of a base such as sodium hydroxide. The reaction takes place under reflux conditions, and the product is obtained in high yield after purification by recrystallization.

Scientific Research Applications

2-[(3-Chloro-4-ethoxybenzyl)amino]ethanol has been studied extensively for its potential therapeutic properties. It has been shown to have a positive effect on the cardiovascular system, specifically on the beta-adrenergic receptors. This compound has also been studied for its potential use in the treatment of asthma, chronic obstructive pulmonary disease (COPD), and other respiratory disorders.